Cas no 1173083-50-5 (3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride)

• Product Name: 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride
• CAS No: 1173083-50-5
• MF: C₁₃H₁₄ClNO
• MW: 235.709362506866
• MDL: MFCD07772428
• CID: 4575041
• Update Time: 2025-06-29

3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3'-methoxy-[1,1'-biphenyl]-4-amine hydrochloride
• 3'-Methoxy-biphenyl-4-ylamine hydrochloride
• 4-(3-methoxyphenyl)aniline;hydrochloride
• 3'-Methoxybiphenyl-4-ylamine HCl
• 3'-methoxy-biphenyl-4-ylamine hcl salt
• (3-methoxy-4-biphenylyl)amine hydrochloride
• (3'-Methoxy-4-biphenylyl)amine hydrochloride
• 3'-methoxy-biphenyl-4-ylamine, hydrochloride
• 3\\'-METHOXY-BIPHENYL-4-YLAMINE HYDROCHLORIDE
• 3'-methoxy[1,1'-biphenyl]-4-amine hydrochloride, AldrichCPR
• 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride

• MDL： MFCD07772428
• Inchi： 1S/C13H13NO.ClH/c1-15-13-4-2-3-11(9-13)10-5-7-12(14)8-6-10;/h2-9H,14H2,1H3;1H
• InChI Key： SGAJACPAPPJAFM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CC(=C1)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 187
• Topological Polar Surface Area: 35.2

3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride

Comprehensive Overview of 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride (CAS No. 1173083-50-5)

3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride (CAS No. 1173083-50-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, characterized by its biphenyl core structure and methoxy functional group, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers often explore its derivatives for their bioactive properties, making it a valuable intermediate in modern synthetic chemistry.

The molecular structure of 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride features a hydrochloride salt form, which enhances its solubility and stability in various experimental conditions. This attribute is particularly advantageous in high-throughput screening and medicinal chemistry projects, where precise control over compound properties is critical. Recent studies have highlighted its role in the development of small-molecule inhibitors targeting specific biological pathways, aligning with current trends in precision medicine and targeted therapy.

In the context of green chemistry, 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride has been investigated for its compatibility with sustainable synthesis methods. The compound's versatility allows for modifications that reduce environmental impact, addressing growing concerns about eco-friendly manufacturing processes. This aligns with the increasing demand for biodegradable intermediates in the chemical industry, a topic frequently searched by professionals in the field.

From a technical perspective, the compound's CAS No. 1173083-50-5 serves as a unique identifier in global chemical databases, facilitating accurate referencing in patents and research publications. Its amine hydrochloride moiety is often leveraged in peptide coupling reactions and heterocyclic synthesis, making it a staple in laboratories focused on organic transformations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

The growing interest in 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride is also reflected in its relevance to AI-driven drug design. Computational models frequently incorporate its scaffold to predict structure-activity relationships (SAR), a hot topic in cheminformatics. This intersection of experimental and theoretical research underscores the compound's dual utility in both wet-lab and in silico studies.

In summary, 3'-Methoxy-1,1'-biphenyl-4-amine Hydrochloride (CAS No. 1173083-50-5) represents a multifaceted tool for researchers exploring innovative therapeutics and advanced materials. Its structural features and functional adaptability continue to inspire novel applications, cementing its position as a critical component in contemporary scientific endeavors.